Cas no 259750-59-9 (3-Ethyl-6-fluoro-1H-indazole)
3-Ethyl-6-fluoro-1H-indazole structure
Product Name:3-Ethyl-6-fluoro-1H-indazole
CAS No:259750-59-9
MF:C9H9FN2
MW:164.179565191269
CID:247206
Update Time:2023-08-02
3-Ethyl-6-fluoro-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole,3-ethyl-6-fluoro-
- 3-Ethyl-6-fluoro-1H-indazole
- 1H-Indazole, 3-ethyl-6-fluoro-
- BCP21048
- FCH1175332
- AX8289172
-
- Inchi: 1S/C9H9FN2/c1-2-8-7-4-3-6(10)5-9(7)12-11-8/h3-5H,2H2,1H3,(H,11,12)
- InChI Key: ICWGBAFJCUHSHX-UHFFFAOYSA-N
- SMILES: FC1C=CC2C(C=1)=NNC=2CC
Computed Properties
- Exact Mass: 164.075
- Monoisotopic Mass: 164.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7
Experimental Properties
- Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.18 g/l) (25 º C),
3-Ethyl-6-fluoro-1H-indazole Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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